Cas no 2680826-27-9 (1-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid)

• Product Name: 1-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid
• CAS No: 2680826-27-9
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 6527194
• PubChem ID: 165918812
• Update Time: 2025-05-21

1-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283674
• 2680826-27-9
• 1-{[(prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid
• 1-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid

• Inchi： 1S/C14H12N2O4/c1-2-7-20-14(19)16-12-10-6-4-3-5-9(10)11(8-15-12)13(17)18/h2-6,8H,1,7H2,(H,17,18)(H,15,16,19)
• InChI Key： FGBQIJGRBDQUOW-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C2C=CC=CC=2C(C(=O)O)=CN=1)=O

Computed Properties

• Exact Mass: 272.07970687g/mol
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 1-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid

Comprehensive Overview of 1-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid (CAS No. 2680826-27-9)

1-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid (CAS No. 2680826-27-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoquinoline backbone and carboxylic acid functional group, serves as a versatile building block for the synthesis of more complex molecules. Its prop-2-en-1-yloxy carbonyl moiety further enhances its reactivity, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for isoquinoline derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly interested in 1-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid for its potential applications in designing novel therapeutics. The compound's carboxylic acid group allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored pharmacological profiles.

One of the most frequently searched questions in scientific databases revolves around the synthetic pathways for isoquinoline-based compounds. 1-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid can be synthesized through multi-step organic reactions, often starting from commercially available isoquinoline precursors. The introduction of the prop-2-en-1-yloxy carbonyl group is typically achieved via carbamate formation, a well-documented process in organic chemistry literature. This synthetic flexibility makes the compound a favorite among chemists working on structure-activity relationship (SAR) studies.

The compound's molecular structure has also been a topic of interest in computational chemistry and molecular docking studies. Its isoquinoline core is known to interact with various biological targets, such as enzymes and receptors, which are critical in disease pathways. For instance, researchers have explored its potential as a kinase inhibitor, a class of compounds widely investigated for cancer therapy. The carboxylic acid moiety further enhances its binding affinity, making it a promising candidate for further optimization.

Another hot topic in the scientific community is the green chemistry approach to synthesizing such compounds. With increasing environmental concerns, researchers are exploring eco-friendly methods to produce 1-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid with minimal waste and energy consumption. Techniques like microwave-assisted synthesis and catalytic reactions are being investigated to improve the compound's yield and purity while reducing its environmental footprint.

From a commercial perspective, 1-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid is available through several chemical suppliers, often listed under its CAS number 2680826-27-9. Its pricing and availability are influenced by factors such as purity, scale of production, and regional demand. Researchers and pharmaceutical companies frequently inquire about bulk procurement options, as the compound is increasingly used in high-throughput screening and lead optimization processes.

In summary, 1-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-4-carboxylic acid (CAS No. 2680826-27-9) represents a fascinating intersection of chemistry and biology. Its unique molecular architecture, coupled with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.